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Compound of Interest

Compound Name: 5-Ethyl-2-nonanol

Cat. No.: B092646

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 5-Ethyl-2-nonanol as
a fragrance ingredient. This document details its physicochemical properties, olfactory profile,
and performance characteristics, alongside detailed protocols for its analysis, sensory
evaluation, and incorporation into fragrance formulations.

Introduction to 5-Ethyl-2-nonanol in Fragrance

5-Ethyl-2-nonanol is a secondary branched-chain alcohol that serves as a valuable
component in the perfumer's palette.[1] Its unique structure contributes to a desirable olfactory
profile and functional properties within a fragrance concentrate. It can function as both a
primary scent component and a modifier that enhances the overall character of a fragrance.[1]

Olfactory Profile: 5-Ethyl-2-nonanol is characterized by a pleasant aroma with distinct floral
and fruity notes. Its scent profile makes it suitable for a variety of fragrance applications,
particularly in floral, fruity, and fresh compositions.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Ethyl-2-nonanol is provided in the table
below. These properties are crucial for predicting its behavior in formulations, including its
volatility, solubility, and stability.
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Property Value Reference
Molecular Formula C11H240 [1112]
Molecular Weight 172.31 g/mol [1][2]

CAS Number 103-08-2 [3]
Appearance Colorless liquid N/A

Boiling Point 223-225 °C [1]

Density 0.826-0.845 g/cm3 [1]

Vapor Pressure 0.02 mmHg at 25°C [1]
Solubility Insoluble in water N/A

LogP (Octanol/Water Partition

o 3.74 (estimated) [4]
Coefficient)

Note: Some values are estimated or based on structurally similar compounds due to limited
publicly available data for 5-Ethyl-2-nonanol.

Application in Fragrance Formulations

5-Ethyl-2-nonanol's floral and fruity character allows for its use in a variety of fragrance
accords. It can be used to add brightness and a natural feel to floral compositions, or to provide
a juicy, ripe quality to fruity blends. Due to its molecular weight and vapor pressure, it is
considered a middle note in a fragrance, contributing to the heart of the scent.

lllustrative Floral Fragrance Accord

The following table provides a hypothetical formulation for a floral accord incorporating a
branched secondary alcohol like 5-Ethyl-2-nonanol. This serves as a starting point for
formulators.
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. Olfactory

Ingredient CAS Number Parts (out of 1000) L

Contribution
Phenyl Ethyl Alcohol 60-12-8 250 Rose, honey

_ Floral (lily of the

Linalool 78-70-6 150

valley), woody
Hedione® (Methyl ] ] o

) ] 24851-98-7 150 Jasmine, airy, diffusive

Dihydrojasmonate)

Floral, fruity, adds
5-Ethyl-2-nonanol 103-08-2 100

volume
Geraniol 106-24-1 80 Rose, geranium
Citronellol 106-22-9 70 Rose, citrus
Benzyl Acetate 140-11-4 50 Jasmine, fruity

_ Animalic, floral

Indole (10% in DPG) 120-72-9 20 _

(narcissus)
Alpha-lonone 127-41-3 30 Violet, woody

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of 5-Ethyl-2-nonanol

Objective: To determine the purity of 5-Ethyl-2-nonanol and to identify its presence in a

fragrance formulation.

Instrumentation:

¢ Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

e Capillary Column: DB-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent

Procedure:
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e Sample Preparation:

o For purity analysis: Dilute 1 yL of 5-Ethyl-2-nonanol in 1 mL of ethanol.

o For fragrance analysis: Dilute 1 pL of the fragrance concentrate in 1 mL of ethanol.

e GC-MS Conditions:

[e]

Injector Temperature: 250°C

o Injection Volume: 1 pL (split mode, 50:1)

o Carrier Gas: Helium at a constant flow of 1 mL/min

o Oven Temperature Program:

= Initial temperature: 60°C, hold for 2 minutes

» Ramp: 5°C/min to 240°C

= Hold at 240°C for 5 minutes

o MS Transfer Line Temperature: 280°C

o lon Source Temperature: 230°C

o Mass Range: 40-400 amu

o Data Analysis:

o Identify the peak corresponding to 5-Ethyl-2-nonanol by its retention time and mass
spectrum.

o Compare the mass spectrum with a reference library (e.g., NIST) for confirmation.

o Calculate the peak area to determine the relative concentration.

Workflow for GC-MS Analysis:
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Caption: Workflow for GC-MS analysis of 5-Ethyl-2-nonanol.

Sensory Evaluation Protocol

Objective: To characterize the olfactory profile of 5-Ethyl-2-nonanol and its performance in a
fragrance accord.

Materials:

5-Ethyl-2-nonanol (10% solution in ethanol)

Fragrance accord containing 5-Ethyl-2-nonanol (10% solution in ethanol)

Reference fragrances

Odorless smelling strips (blotters)

Well-ventilated, odor-free evaluation booths

Procedure:

o Panelist Selection: Select a panel of at least 5 trained sensory analysts.

o Sample Preparation: Dip smelling strips into the prepared solutions to a depth of 1 cm. Allow
the ethanol to evaporate for 30 seconds.

e Evaluation:
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o Top Notes (0-15 minutes): Panelists smell the strips and record their initial impressions,
describing the scent characteristics.

o Heart Notes (15 minutes - 2 hours): Panelists re-evaluate the strips at regular intervals
and note the evolution of the fragrance.

o Base Notes (2 hours+): Final evaluations are made to assess the dry-down character and
substantivity.

o Data Collection: Use a standardized questionnaire for panelists to rate the intensity of
different scent attributes (e.g., floral, fruity, woody) on a scale (e.g., 1 t0 9).

Sensory Evaluation Workflow:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare Samples
(10% in Ethanol)

!

Dip Smelling Strips

!

Evaluate Top Notes
(0-15 min)

!

Evaluate Heart Notes
(15 min - 2 hr)

!

Evaluate Base Notes
(2+ hr)

Y
Collect & Analyze Data

Click to download full resolution via product page

Caption: Workflow for the sensory evaluation of fragrances.

Stability Testing Protocol
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Objective: To assess the stability of a fragrance formulation containing 5-Ethyl-2-nonanol
under various conditions.[5]

Procedure:
» Prepare samples of the final fragrance formulation in its intended packaging.
o Store samples under the following conditions for a period of 12 weeks:
o Accelerated Aging: 40°C in an oven
o Light Exposure: In a light box with controlled UV and visible light
o Room Temperature: 25°C (control)
o Evaluate the samples at 2, 4, 8, and 12 weeks for:
o Olfactory Changes: Using the sensory evaluation protocol.
o Physical Changes: Color, clarity, and phase separation.

o Chemical Changes: GC-MS analysis to monitor the concentration of key ingredients,
including 5-Ethyl-2-nonanol.

Olfactory Signaling Pathway

The perception of 5-Ethyl-2-nonanol, like all odorants, is initiated by its interaction with
olfactory receptors in the nasal epithelium. This triggers a complex signaling cascade within the
olfactory sensory neurons.

Diagram of the Olfactory Signaling Pathway:
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Caption: Simplified diagram of the olfactory signal transduction pathway.[6][7][8]
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Safety and Regulatory Information

5-Ethyl-2-nonanol, as a branched-chain saturated alcohol, is part of a group of fragrance
ingredients that have been evaluated for safety. As with all fragrance ingredients, it is essential
to adhere to the guidelines and standards set by regulatory bodies such as the International
Fragrance Association (IFRA). A comprehensive safety assessment should be conducted for
any new formulation.

Disclaimer: The information provided in these application notes is for research and
development purposes only. It is the responsibility of the user to ensure compliance with all
applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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